Cas no 217817-09-9 ((4aR,5R,8R,8aR)-5,8-Dihydroxy-3,5,8a-trimethyl-5,6,7,8,8a,9-hexahydronaphtho[2,3-b]furan-4(4aH)-one)

• Product Name: (4aR,5R,8R,8aR)-5,8-Dihydroxy-3,5,8a-trimethyl-5,6,7,8,8a,9-hexahydronaphtho[2,3-b]furan-4(4aH)-one
• CAS No: 217817-09-9
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 259545
• PubChem ID: 10683031
• Update Time: 2025-11-02

(4aR,5R,8R,8aR)-5,8-Dihydroxy-3,5,8a-trimethyl-5,6,7,8,8a,9-hexahydronaphtho[2,3-b]furan-4(4aH)-one Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-4(4aH)-one,5,6,7,8,8a,9-hexahydro-5,8-dihydroxy-3,5,8a-trimethyl-, (4aR,5R,8R,8aR)-
• Curcolonol
• (4aR,5R,8R,8aR)-5,8-Dihydroxy-3,5,8a-trimethyl-5,6,7,8,8a,9-hexahydronaphtho[2,3-b]furan-4(4aH)-one
• (4aR,5R,8R,8aR)-5,8-dihydroxy-3,5,8a-trimethyl-6,7,8,9-tetrahydro-4aH-benzo[f][1]benzofuran-4-one
• (4aR,5R,8R,8aR)-5,8-dihydroxy-3,5,8a-trimethyl-6,7,8,9-tetrahydro-4aH-benzo[f]benzofuran-4-one
• HY-N8669
• CHEMBL513604
• AKOS040761547
• (4aR, 5R, 8R, 8aR)-5, 8-dihydroxy-3, 5, 8a-trimethyl-6, 7, 8, 9-tetrahydro-4aH-benzo[f][1]benzofuran-4-one
• CHEBI:174471
• CS-0148883
• (4aR,5R,8R,8aR)-5,6,7,8,8a,9-Hexahydro-5,8-dihydroxy-3,5,8a-trimethylnaphtho[2,3-b]furan-4(4aH)-one
• (4aR,5R,8R,8aR)-5,8-dihydroxy-3,5,8a-trimethyl-6,7,8,9-tetrahydro-4aH-benzo[][1]benzouran-4-one
• DTXSID701114667
• starbld0004879
• 217817-09-9
• FS-7874
• E87103
• DA-52167

• Inchi： 1S/C15H20O4/c1-8-7-19-9-6-14(2)10(16)4-5-15(3,18)13(14)12(17)11(8)9/h7,10,13,16,18H,4-6H2,1-3H3/t10-,13-,14+,15-/m1/s1
• InChI Key： QXEXMTIZXNCRJO-QPKOPYBWSA-N
• SMILES： O[C@]1(C)CC[C@H]([C@]2(C)CC3=C(C(C)=CO3)C([C@H]21)=O)O

Computed Properties

• Exact Mass: 264.13615911g/mol
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7
• XLogP3: 1.3

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids

Additional information on (4aR,5R,8R,8aR)-5,8-Dihydroxy-3,5,8a-trimethyl-5,6,7,8,8a,9-hexahydronaphtho[2,3-b]furan-4(4aH)-one

Exploring the Unique Properties and Applications of (4aR,5R,8R,8aR)-5,8-Dihydroxy-3,5,8a-trimethyl-5,6,7,8,8a,9-hexahydronaphtho[2,3-b]furan-4(4aH)-one (CAS No. 217817-09-9)

The compound (4aR,5R,8R,8aR)-5,8-Dihydroxy-3,5,8a-trimethyl-5,6,7,8,8a,9-hexahydronaphtho[2,3-b]furan-4(4aH)-one (CAS No. 217817-09-9) is a fascinating molecule with a complex structure and significant potential in various scientific and industrial applications. This article delves into its chemical properties, synthesis pathways, and emerging uses, while addressing common questions and trends in the field.

Chemically, this compound belongs to the class of hexahydronaphthofuran derivatives, characterized by a fused ring system that includes a furan moiety. The presence of multiple hydroxyl groups and methyl substituents contributes to its unique reactivity and solubility profile. Researchers have noted its stability under standard conditions, making it a viable candidate for further study in organic synthesis and medicinal chemistry.

One of the most intriguing aspects of CAS 217817-09-9 is its stereochemistry. The (4aR,5R,8R,8aR) configuration indicates specific spatial arrangements of its functional groups, which can significantly influence its biological activity. This has led to increased interest in its potential as a chiral building block for pharmaceuticals, where enantioselectivity is crucial.

Recent studies have explored the synthetic routes to this compound, with particular attention to green chemistry principles. Researchers are investigating catalytic methods that minimize waste and energy consumption, aligning with current trends in sustainable chemistry. These efforts respond to growing concerns about environmental impact in chemical manufacturing.

The application potential of 5,8-Dihydroxy-3,5,8a-trimethyl-5,6,7,8,8a,9-hexahydronaphtho[2,3-b]furan-4(4aH)-one extends beyond pharmaceuticals. Preliminary research suggests possible uses in material science, particularly in the development of novel polymers with specific optical properties. Its rigid, oxygen-containing structure could contribute to materials with enhanced thermal stability.

In analytical chemistry, this compound presents interesting challenges for structural characterization. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its configuration and purity. These methods are frequently searched by researchers working with complex organic molecules.

The market for specialized organic compounds like 217817-09-9 has grown significantly in recent years. Pharmaceutical companies and research institutions are increasingly seeking high-purity, well-characterized compounds for drug discovery programs. This demand has driven improvements in custom synthesis services and analytical verification protocols.

Quality control is paramount when working with CAS 217817-09-9. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms and mass spectra, to ensure compound identity and purity. These practices address common concerns among researchers about material consistency and reproducibility.

Storage and handling recommendations for this compound typically suggest protection from moisture and light, with optimal conditions at room temperature or below. Such information is crucial for laboratory personnel and frequently appears in search queries related to chemical storage best practices.

Future research directions for (4aR,5R,8R,8aR)-5,8-Dihydroxy-3,5,8a-trimethylhexahydronaphthofuranone may explore its biological activity more thoroughly. While current studies focus on its synthetic utility, the compound's structural features suggest potential interactions with biological targets, warranting further investigation in bioassay systems.

For researchers considering working with this compound, understanding its spectral properties is essential. The characteristic peaks in its IR and NMR spectra serve as valuable fingerprints for identification, a topic of frequent searches among analytical chemists and quality control specialists.

The development of scalable synthesis methods for this compound remains an active area of research. As interest grows, efficient production routes will become increasingly important, particularly for applications requiring larger quantities. This aligns with industry needs for cost-effective chemical production.

In conclusion, 217817-09-9 represents an interesting case study in the intersection of complex organic chemistry and practical applications. Its unique structure offers multiple avenues for exploration, from fundamental research to potential commercial applications. As synthetic methods improve and new applications emerge, this compound may gain further prominence in the chemical research community.